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Compound of Interest

Compound Name: ONO 3708

Cat. No.: B1677313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-3708 is a potent and selective antagonist of the thromboxane A2 (TXA2) receptor, also

known as the prostanoid TP receptor. By blocking the binding of its natural ligand, thromboxane

A2, ONO-3708 effectively inhibits downstream signaling pathways that are critically involved in

platelet aggregation, vasoconstriction, and inflammation. These characteristics make ONO-

3708 a valuable tool for in vitro and in vivo studies aimed at understanding the physiological

and pathological roles of the TXA2 pathway and for the development of novel therapeutic

agents for cardiovascular and inflammatory diseases.

Proper preparation of a stable and accurate stock solution is the first critical step for obtaining

reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent

for dissolving and storing small molecule inhibitors like ONO-3708 due to its excellent

solubilizing properties and compatibility with many biological assays. This document provides a

detailed protocol for the preparation, storage, and handling of ONO-3708 stock solutions in

DMSO.

Physicochemical and Solubility Data
A summary of the key physicochemical properties of ONO-3708 is provided below. It is

important to note that while the molecular weight is confirmed, specific solubility and stability

data for ONO-3708 in DMSO is not readily available from commercial suppliers. The provided
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solubility data is based on a structurally similar compound, ONO-AE3-208, and should be

considered an estimate. It is highly recommended to perform in-house solubility and stability

tests for your specific batch of ONO-3708.

Property Value Source/Notes

Molecular Weight 391.27 g/mol Confirmed

CAS Number 102191-05-9 Confirmed

Appearance White to off-white solid
Typical for small molecule

inhibitors

Purity
>98% (or as specified by the

supplier)

Always refer to the supplier's

Certificate of Analysis

Recommended Solvent Dimethyl Sulfoxide (DMSO) Anhydrous, sterile-filtered

Estimated Solubility in DMSO 20 - 80 mg/mL

Note: This is an estimate

based on the similar

compound ONO-AE3-208.

Actual solubility should be

determined experimentally.

Recommended Stock Solution

Concentration
10 mM

A common starting

concentration for in vitro

assays. Can be adjusted

based on experimental needs

and determined solubility.

Storage of Solid Compound -20°C or -80°C
Protect from light and

moisture.

Storage of DMSO Stock

Solution

-20°C or -80°C in small

aliquots

Avoid repeated freeze-thaw

cycles. Protect from light.

Estimated Stability in DMSO
Stable for at least 6 months at

-20°C

Note: This is an estimate.

Long-term stability should be

verified.
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Experimental Protocol: Preparing a 10 mM ONO-
3708 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of ONO-3708 in

DMSO.

Materials:

ONO-3708 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile-filtered

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator

Procedure:

Calculate the required mass of ONO-3708:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 391.27 g/mol x 1000 mg/g

Mass = 3.91 mg

Weigh the ONO-3708 powder:

Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.
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Carefully weigh out 3.91 mg of ONO-3708 powder and add it to the tared microcentrifuge

tube.

Dissolve the powder in DMSO:

Add 1 mL of anhydrous, sterile-filtered DMSO to the microcentrifuge tube containing the

ONO-3708 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be obtained.

If the compound does not dissolve readily, gentle warming in a 37°C water bath or brief

sonication can be applied.

Aliquot and Store:

To prevent degradation from repeated freeze-thaw cycles, it is crucial to aliquot the stock

solution into smaller, single-use volumes (e.g., 10 µL, 20 µL, or 50 µL) in sterile

microcentrifuge tubes.

Clearly label each aliquot with the compound name ("ONO-3708"), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C, protected from light.

Experimental Workflow
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Caption: Workflow for ONO-3708 stock solution preparation.
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ONO-3708 acts as an antagonist at the Thromboxane A2 (TXA2) receptor, a G-protein coupled

receptor (GPCR). The binding of TXA2 to its receptor typically activates Gq and G12/13

proteins, leading to a cascade of intracellular events that culminate in physiological responses

such as platelet aggregation and vasoconstriction. ONO-3708 blocks these downstream

effects.
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Caption: ONO-3708 inhibits TXA2 receptor signaling.
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Disclaimer
This application note is intended for research use only. The provided information, particularly

regarding solubility and stability, is based on the best available data at the time of writing but

may not be exhaustive. Researchers should always consult the product-specific information

provided by their supplier and perform their own validation experiments to ensure the accuracy

and reliability of their results. Always follow standard laboratory safety procedures when

handling chemical reagents.

To cite this document: BenchChem. [Application Notes and Protocols for Preparing ONO-
3708 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677313#preparing-ono-3708-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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